Cas no 267877-39-4 (2-acetyl-3-(4-chlorophenyl)isoxazol-5(2H)-one)

• Product Name: 2-acetyl-3-(4-chlorophenyl)isoxazol-5(2H)-one
• CAS No: 267877-39-4
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 2931164
• Update Time: 2025-03-29

2-acetyl-3-(4-chlorophenyl)isoxazol-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-acetyl-3-(4-chlorophenyl)isoxazol-5(2H)-one
• 5(2H)-Isoxazolone, 2-acetyl-3-(4-chlorophenyl)-

• Inchi： 1S/C11H8ClNO3/c1-7(14)13-10(6-11(15)16-13)8-2-4-9(12)5-3-8/h2-6H,1H3
• InChI Key： QHKWRKUAXZNODO-UHFFFAOYSA-N
• SMILES： O1C(=O)C=C(C2=CC=C(Cl)C=C2)N1C(C)=O

Computed Properties

• Exact Mass: 237.01900

Experimental Properties

• Density: 1.431±0.06 g/cm3(Predicted)
• Boiling Point: 350.2±52.0 °C(Predicted)
• PSA: 52.21000
• LogP: 2.42180
• pka: -15.30±0.40(Predicted)